Cas no 2138571-30-7 (5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole)

• Product Name: 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole
• CAS No: 2138571-30-7
• MF: C₁₂H₁₈BrNS
• MW: 288.247021198273
• CID: 6052012
• PubChem ID: 165498301
• Update Time: 2025-10-30

5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2138571-30-7
• EN300-1157677
• 5-(5-bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole
• 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole

• Inchi： 1S/C12H18BrNS/c1-8-11(15-7-14-8)10-6-9(13)4-5-12(10,2)3/h7,9-10H,4-6H2,1-3H3
• InChI Key： PFIFWPFXTSOIFH-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)(C)C(C2=C(C)N=CS2)C1

Computed Properties

• Exact Mass: 287.03433g/mol
• Monoisotopic Mass: 287.03433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole

Professional Introduction to Compound with CAS No. 2138571-30-7 and Product Name: 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole

The compound with the CAS number 2138571-30-7 and the product name 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. Thiazole derivatives are well-known for their role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer treatments.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds that exhibit enhanced efficacy and reduced side effects. The structural motif of 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole incorporates a brominated cyclohexyl group and a methyl substituent on the thiazole ring, which are strategically positioned to modulate its pharmacokinetic properties. This specific arrangement not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The bromine atom at the 5-position of the cyclohexyl ring provides a handle for further chemical modifications, allowing researchers to explore various derivatives with tailored biological activities. This flexibility has made 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole a valuable intermediate in synthesizing more complex molecules designed to target specific disease pathways.

Recent studies have highlighted the importance of thiazole derivatives in combating resistant bacterial infections. The structural features of 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole suggest that it may interfere with bacterial cell wall synthesis or other critical metabolic processes. Preliminary in vitro assays have demonstrated promising results in inhibiting the growth of several Gram-positive and Gram-negative bacteria, making it a promising candidate for further development as an antimicrobial agent.

The synthesis of 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the bromine atom into the cyclohexyl ring is a critical step that demands precise control over reaction conditions. Advances in catalytic methods have enabled more efficient bromination reactions, reducing the need for hazardous reagents and improving overall sustainability.

Another area of interest is the potential application of 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole in cancer therapy. Thiazole derivatives have shown promise as kinase inhibitors due to their ability to disrupt signaling pathways involved in cell proliferation and survival. The bulky cyclohexyl group and bromine substituent in this compound may enhance its binding affinity to target proteins, making it an attractive candidate for further investigation as an anticancer drug.

The pharmacokinetic profile of 5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole is another critical factor that influences its therapeutic potential. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it may be suitable for systemic administration. Further research is needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties and to identify any potential drug-drug interactions.

In conclusion,5-(5-Bromo-2,2-dimethylcyclohexyl)-4-methyl-1,3-thiazole represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development as an antimicrobial or anticancer agent. Continued research into this compound and its derivatives will likely uncover new therapeutic applications and enhance our understanding of thiazole-based drug design.